1. Home
  2. Product
  3. 7-Phenyl-1-(prop-2-ynyl)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione
7-Phenyl-1-(prop-2-ynyl)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione 7-Phenyl-1-(prop-2-ynyl)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione
Brand Name: Vulcanchem
CAS No.: 1253790-88-3
VCID: VC0037036
InChI: InChI=1S/C15H9N3O3/c1-2-8-18-13-11(14(19)21-15(18)20)9-16-12(17-13)10-6-4-3-5-7-10/h1,3-7,9H,8H2
SMILES: C#CCN1C2=NC(=NC=C2C(=O)OC1=O)C3=CC=CC=C3
Molecular Formula: C15H9N3O3
Molecular Weight: 279.255

7-Phenyl-1-(prop-2-ynyl)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione

CAS No.: 1253790-88-3

Cat. No.: VC0037036

Molecular Formula: C15H9N3O3

Molecular Weight: 279.255

* For research use only. Not for human or veterinary use.

7-Phenyl-1-(prop-2-ynyl)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione - 1253790-88-3

Specification

CAS No. 1253790-88-3
Molecular Formula C15H9N3O3
Molecular Weight 279.255
IUPAC Name 7-phenyl-1-prop-2-ynylpyrimido[4,5-d][1,3]oxazine-2,4-dione
Standard InChI InChI=1S/C15H9N3O3/c1-2-8-18-13-11(14(19)21-15(18)20)9-16-12(17-13)10-6-4-3-5-7-10/h1,3-7,9H,8H2
Standard InChI Key SDSMQRZMWSETPY-UHFFFAOYSA-N
SMILES C#CCN1C2=NC(=NC=C2C(=O)OC1=O)C3=CC=CC=C3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19